N'-[1-(5,6,7,8-tetrahydro-2-naphthalenyl)ethylidene]isonicotinohydrazide

• IUPAC Name: N-[(E)-1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethylideneamino]pyridine-4-carboxamide
• InChI: InChI=1S/C18H19N3O/c1-13(20-21-18(22)15-8-10-19-11-9-15)16-7-6-14-4-2-3-5-17(14)12-16/h6-12H,2-5H2,1H3,(H,21,22)/b20-13+
• InChI Key: NVPBPGYSYBNXPV-DEDYPNTBSA-N
• Canonical SMILES: CC(=NNC(=O)C1=CC=NC=C1)C2=CC3=C(CCCC3)C=C2
• Isomeric SMILES: C/C(=N\NC(=O)C1=CC=NC=C1)/C2=CC3=C(CCCC3)C=C2
• Molecular Formula: C18H19N3O
• Molecular Weight: 293.4 g/mol

Description

N'-[1-(5,6,7,8-tetrahydro-2-naphthalenyl)ethylidene]isonicotinohydrazide, also known as TEINH, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. TEINH is a hydrazide derivative of isonicotinic acid and is a yellow crystalline powder.

Mechanism of Action

The mechanism of action of N'-[1-(5,6,7,8-tetrahydro-2-naphthalenyl)ethylidene]isonicotinohydrazide is not fully understood, but it is believed to act by inhibiting the activity of enzymes involved in various biological processes. N'-[1-(5,6,7,8-tetrahydro-2-naphthalenyl)ethylidene]isonicotinohydrazide has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and transcription. It has also been shown to inhibit the activity of cyclooxygenase-2, an enzyme involved in the production of prostaglandins, which play a role in inflammation and pain.
Biochemical and Physiological Effects:
N'-[1-(5,6,7,8-tetrahydro-2-naphthalenyl)ethylidene]isonicotinohydrazide has been shown to have a range of biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. N'-[1-(5,6,7,8-tetrahydro-2-naphthalenyl)ethylidene]isonicotinohydrazide has also been shown to inhibit the growth of Mycobacterium tuberculosis, the bacterium that causes tuberculosis. In addition, N'-[1-(5,6,7,8-tetrahydro-2-naphthalenyl)ethylidene]isonicotinohydrazide has been shown to have anti-inflammatory and analgesic effects, and may have potential applications in the treatment of pain and inflammation.

Advantages and Limitations for Lab Experiments

N'-[1-(5,6,7,8-tetrahydro-2-naphthalenyl)ethylidene]isonicotinohydrazide has several advantages for use in lab experiments. It is easy to synthesize and has a high yield. N'-[1-(5,6,7,8-tetrahydro-2-naphthalenyl)ethylidene]isonicotinohydrazide is also stable and can be stored for long periods without degradation. However, N'-[1-(5,6,7,8-tetrahydro-2-naphthalenyl)ethylidene]isonicotinohydrazide has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

N'-[1-(5,6,7,8-tetrahydro-2-naphthalenyl)ethylidene]isonicotinohydrazide has several potential future directions for research. It may have potential applications in the treatment of cancer, tuberculosis, and neurodegenerative diseases. Further studies are needed to fully understand the mechanism of action of N'-[1-(5,6,7,8-tetrahydro-2-naphthalenyl)ethylidene]isonicotinohydrazide and its potential applications in various fields. In addition, studies are needed to optimize the synthesis of N'-[1-(5,6,7,8-tetrahydro-2-naphthalenyl)ethylidene]isonicotinohydrazide to increase its yield and purity.

Synthesis Methods

N'-[1-(5,6,7,8-tetrahydro-2-naphthalenyl)ethylidene]isonicotinohydrazide can be synthesized by the reaction of isonicotinic acid hydrazide with tetralin in the presence of acetic anhydride. The reaction mixture is then treated with ethanol to obtain N'-[1-(5,6,7,8-tetrahydro-2-naphthalenyl)ethylidene]isonicotinohydrazide in high yield. The synthesis of N'-[1-(5,6,7,8-tetrahydro-2-naphthalenyl)ethylidene]isonicotinohydrazide has been optimized to increase the yield and purity of the compound.

Scientific Research Applications

N'-[1-(5,6,7,8-tetrahydro-2-naphthalenyl)ethylidene]isonicotinohydrazide has been studied extensively for its potential applications in various fields of scientific research. It has been shown to exhibit anticancer, antitubercular, and antifungal activities. N'-[1-(5,6,7,8-tetrahydro-2-naphthalenyl)ethylidene]isonicotinohydrazide has also been studied for its potential use as an anti-inflammatory and analgesic agent. In addition, N'-[1-(5,6,7,8-tetrahydro-2-naphthalenyl)ethylidene]isonicotinohydrazide has been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.